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Compound of Interest

Compound Name: 6-ROX hydrochloride

Cat. No.: B15554228

Abstract: 6-ROX (6-Carboxy-X-rhodamine) hydrochloride is a highly stable, red-emitting
rhodamine derivative widely employed in molecular biology and bio-imaging. Renowned for its
high fluorescence quantum yield and photostability, 6-ROX serves as a critical component in
various research applications.[1][2] Its most prominent roles include acting as a passive
reference dye in quantitative real-time PCR (gPCR) to normalize fluorescence signals and as a
fluorescent label for oligonucleotides in Sanger sequencing and other nucleic acid-based
assays.[1][3][4] This guide provides a comprehensive overview of the technical properties, core
applications, experimental protocols, and handling procedures for 6-ROX hydrochloride,
intended for researchers, scientists, and professionals in the field of drug development.

Core Properties of 6-ROX Hydrochloride

6-ROX is a purified single isomer of carboxy-X-rhodamine, which is preferred for applications
requiring high reproducibility.[4] Its chemical and spectral properties make it a versatile tool for
fluorescent labeling.

Data Presentation: Physicochemical and Spectral Properties

The quantitative properties of 6-ROX are summarized below. These values are critical for
instrument setup and experimental design.
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Table 1: Physicochemical Properties of 6-
ROX and its Hydrochloride Salt

Property Value

Synonyms 6-Carboxy-X-rhodamine, ROX, Rhodamine X
CAS Number (6-ROX) 194785-18-7[2][5]

CAS Number (6-ROX HCI) 1689512-96-6[6]

Molecular Formula (6-ROX) Cs3H30N20s5[2][7]

Molecular Weight (6-ROX) 534.6 g/mol [7]

Molecular Formula (6-ROX HCI) C33H31CIN205[6]

Molecular Weight (6-ROX HCI) 571.06 g/mol [6]

Purity >98%]6]

- Good in polar organic solvents (DMSO, DMF);
Solubility )
low in water[1][2]

Table 2: Spectral Properties of 6-ROX

Property Value

Excitation Maximum (Aex) ~570 - 578 nm[1][3][4][8]

Emission Maximum (Aem) ~591 - 604 nm[1][3][4]

Molar Extinction Coefficient (g) 82,000 - 93,000 L-mol~*-cm~[1][2][4]
Fluorescence Quantum Yield (®) ~1.0[1][2][4]

Argon-ion laser (514 nm line), Green laser (540-
580 nm)[9][10]

Recommended Excitation Source

Key Research Applications

6-ROX hydrochloride's utility spans several core techniques in molecular and cellular biology.
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In gPCR, 6-ROX is used as an inert passive reference dye to normalize the fluorescent signal
of reporter dyes (like SYBR Green or FAM).[3] Its constant fluorescence signal across PCR
cycles allows for the correction of non-PCR-related variations, such as pipetting inaccuracies or
well-to-well differences in signal collection, thereby increasing the precision of quantitative
analysis.[3][11][12]
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Caption: Workflow for gPCR using 6-ROX as a passive reference dye.

6-ROX is a key component of the dye sets used in automated Sanger sequencing, a method
for determining the nucleotide sequence of DNA.[4][13][14] In this "chain termination" method,
a derivative of 6-ROX is covalently attached to one of the four dideoxynucleotides (ddNTPS).
When a ROX-labeled ddNTP is incorporated into a growing DNA strand, synthesis terminates.
The resulting collection of DNA fragments, each ending with a specific fluorescently-labeled
base, is separated by size via capillary electrophoresis. A laser excites the dyes, and the
emitted fluorescence is detected to read the DNA sequence.[15]
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Caption: Workflow for Sanger DNA sequencing using 6-ROX-labeled terminators.
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The amine-reactive succinimidyl ester (SE) form of 6-ROX allows for its covalent conjugation to
primary amines on biomolecules such as proteins, peptides, and modified nucleic acids.[9][14]
This makes 6-ROX a valuable tool for fluorescence microscopy and flow cytometry.[9]
Additionally, 6-ROX itself has been identified as a selective fluorescent probe for
cyclooxygenase-2 (COX-2), an enzyme often overexpressed in tumors and sites of
inflammation.[5] This allows for optical imaging of diseased tissues with high COX-2
expression.[5]
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Caption: General workflow for live-cell staining and fluorescence microscopy.
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Experimental Protocols

The following are generalized protocols. Optimal conditions may vary and should be

determined empirically for specific applications and instruments.

This protocol outlines the setup of a typical gPCR experiment using a master mix containing 6-
ROX.

Thaw Reagents: Thaw the gPCR master mix (with ROX), primers, template DNA, and
nuclease-free water on ice.[16] Mix each solution gently and centrifuge briefly.

Prepare Master Mix: In a sterile, nuclease-free tube, prepare a master mix for the desired
number of reactions (plus one extra) to minimize pipetting errors.[12] For a single 20 pL
reaction:

o 10 pL of 2X qPCR Master Mix with ROX

o 0.5 pL of Forward Primer (10 uM stock)

o 0.5 pL of Reverse Primer (10 uM stock)

o 4 pL of Nuclease-free water

Add Template: Aliquot 15 pL of the master mix into each PCR tube or well.

Add Template DNA: Add 5 uL of template DNA (or water for a no-template control) to the
respective tubes/wells for a final volume of 20 pL.

Seal and Centrifuge: Seal the PCR plate or tubes, mix gently, and centrifuge briefly to collect
the contents at the bottom.

Thermal Cycling: Place the reaction in a real-time PCR instrument and run a suitable thermal
cycling program. A typical program is:

o Enzyme Activation: 95°C for 2 minutes[11]

o Cycling (40 cycles):
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» Denaturation: 95°C for 15 seconds[11]

» Annealing/Extension: 60°C for 60 seconds (acquire fluorescence data during this step)
[11]

o Melt Curve Analysis (for SYBR Green assays)
This protocol provides a high-level overview of preparing a sample for Sanger sequencing.

Template and Primer Preparation: Quantify the purified PCR product or plasmid DNA. The
required amount of template DNA depends on its type and length (e.g., 20-80 ng for PCR
products <500 bp, 150-300 ng for plasmids).[15] Dilute the template and the sequencing
primer to the required concentrations.

Sequencing Reaction: In a PCR tube, combine the template DNA, sequencing primer, and a
sequencing master mix (which contains DNA polymerase, dNTPs, and the four fluorescently
labeled ddNTPs, including the one labeled with 6-ROX).

Cycle Sequencing: Perform thermal cycling to generate the population of terminated
fragments of varying lengths.

Purification: Purify the sequencing reaction products to remove unincorporated dye
terminators, which can interfere with the results.[15]

Capillary Electrophoresis: Load the purified sample onto an automated DNA sequencer (e.g.,
Applied Biosystems 3500 Genetic Analyzer).[17] The instrument will perform electrophoresis,
detect the fluorescence of the fragments as they pass the detector, and generate a
chromatogram representing the DNA sequence.

This protocol is for staining live cells with a 6-ROX-based probe.

o Cell Preparation: Plate cells on a suitable imaging dish (e.g., glass-bottom dish) and culture
until they reach the desired confluency.

e Prepare Staining Solution: Prepare a stock solution of the 6-ROX conjugate in anhydrous
DMSO.[4] Immediately before use, dilute the stock solution to a final working concentration
(e.g., 5 uM) in pre-warmed complete cell culture medium.[18]
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Cell Staining: Remove the existing medium from the cells and add the staining solution.
Incubation: Incubate the cells for 30 minutes at 37°C, protected from light.[18]

Washing: Remove the staining solution and wash the cells three times with pre-warmed
phosphate-buffered saline (PBS) or live-cell imaging solution.[18]

Imaging: Add fresh imaging solution to the cells. Visualize the cells using a fluorescence
microscope equipped with appropriate filters for ROX (e.g., Ex: 560/20 nm, Em: 610/40 nm).

Handling and Storage

Proper storage is critical to maintain the fluorescence and reactivity of 6-ROX hydrochloride.

Table 3: Recommended Storage and
Handling

Form Condition

Store at -20°C, desiccated and protected from
Solid Powder light.[1][2][9][10][14] Transportation can be at

room temperature for up to 3 weeks.[1][2]

Aliquot to minimize freeze-thaw cycles. Store at
Stock Solution (in DMSO) -20°C for up to 1 month or -80°C for up to 6
months, protected from light.[5]

Safety and Disposal

6-ROX hydrochloride is classified as a hazardous substance and requires careful handling.

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[7]
[9][19][20] It is harmful if swallowed or in contact with skin.[19]

Precautions: Always handle in a well-ventilated area or chemical fume hood.[21] Wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat.[19][21] Avoid generating dust.[21]

First Aid:
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o Skin Contact: Wash immediately with plenty of soap and water.[19]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[19][21]

o Inhalation: Move the person to fresh air.[19]

o Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.
[21]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.

Conclusion

6-ROX hydrochloride is a robust and versatile fluorescent dye that is indispensable for
modern molecular research. Its application as a passive reference in gPCR significantly
improves data quality, while its role as a fluorescent label in Sanger sequencing has been
fundamental to genomics. With additional applications in high-resolution cellular imaging, 6-
ROX remains a cornerstone fluorophore for generating reliable and reproducible data in a wide
array of scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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